Ac-Pro-Leu-Gly-[(S)-2-mercapto-4-methyl-pentanoyl]-Leu-Gly-OEt

• Molecular Formula: C31H53N5O8S
• Molecular Weight: 655.8 g/mol
• InChI: InChI=1S/C31H53N5O8S/c1-9-44-26(38)16-32-28(40)23(14-19(4)5)35-31(43)25(15-20(6)7)45-27(39)17-33-29(41)22(13-18(2)3)34-30(42)24-11-10-12-36(24)21(8)37/h18-20,22-25H,9-17H2,1-8H3,(H,32,40)(H,33,41)(H,34,42)(H,35,43)/t22-,23-,24-,25-/m0/s1
• InChIKey: OJIFMDRLHMGYGK-QORCZRPOSA-N

Ac-Pro-Leu-Gly-[(S)-2-mercapto-4-methyl-pentanoyl]-Leu-Gly-OEt: Selective MMP Thiopeptolide Substrate

Ac-Pro-Leu-Gly-[(S)-2-mercapto-4-methyl-pentanoyl]-Leu-Gly-OEt (CAS: 98992-65-5) is a synthetic thiopeptolide, a peptide substrate in which the scissile amide bond is replaced by a thioester bond. It is specifically designed as a chromogenic substrate for matrix metalloproteinase-12 (MMP-12, macrophage elastase) [1]. Upon cleavage by active MMP-12 at the thioester bond, it liberates a free sulfhydryl group that reacts with Ellman's reagent (DTNB) to produce a quantifiable colorimetric signal at 412 nm . Its primary utility lies in continuous spectrophotometric assays for measuring MMP-12 enzyme activity and for high-throughput screening of MMP-12 inhibitors [1].

1

Chromogenic thiopeptolide probe for MMP activity detection

Reported selectivity context for MMP12, MMP2, MMP9

2

Continuous spectrophotometric assay format (324/412 nm)

Supports kinetic monitoring and inhibitor screening workflows

3

Defined thiopeptide bond sequence (ψ[COS]) for reproducible cleavage

Enables standardized unit activity determination

• [1] Weingarten, H., & Feder, J. (1985). Synthetic substrates of vertebrate collagenase. Biochemistry, 24(23), 6730–6734. View Source

Ac-Pro-Leu-Gly-[(S)-2-mercapto-4-methyl-pentanoyl]-Leu-Gly-OEt: Irreplaceable MMP Substrate

Generic substitution of this specific thiopeptolide with other in-class MMP substrates, particularly fluorogenic alternatives, is scientifically unsound and can lead to significant experimental bias. Key differentiators include its distinct detection chemistry (colorimetric vs. fluorometric), which dictates the required instrumentation and susceptibility to compound interference (e.g., fluorescent or thiol-containing test compounds) . Furthermore, its specific peptide sequence (Ac-Pro-Leu-Gly) and thioester bond confer a unique kinetic profile and cleavage specificity profile across the MMP family that is not replicated by fluorogenic substrates like Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2 [1]. Using a non-equivalent substrate invalidates cross-study comparisons of enzyme activity and inhibitor potency, directly impacting the reproducibility and validity of biochemical and pharmacological data.

Selectivity

Generic MMP substrates may not distinguish MMP12 from closely related gelatinases; reported stereochemical sensitivity (single α-carbon configuration change) can drastically alter enzyme recognition.

Signal

Non‑optimized substrates can yield lower signal‑to‑noise ratios and unreliable kinetic constants, limiting inhibitor screening data quality.

Reproducibility

Substrate with undefined purity or cleavage efficiency may introduce batch‑dependent variability; assay performance may not transfer directly without validation.

• [1] Knight, C. G., Willenbrock, F., & Murphy, G. (1992). A novel coumarin-labelled peptide for sensitive continuous assays of the matrix metalloproteinases. FEBS Letters, 296(3), 263-266. View Source

Ac-Pro-Leu-Gly-[(S)-2-mercapto-4-methyl-pentanoyl]-Leu-Gly-OEt: Performance Comparison

Superior Sensitivity in MMP Assays

This thiopeptolide enables a colorimetric detection method, producing a quantifiable product with a defined molar absorptivity. In contrast, the primary alternative for MMP-12 screening, the fluorogenic substrate Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2, relies on fluorescence detection . The quantitative signal from the thiopeptolide is based on the formation of 2-nitro-5-thiobenzoic acid, detected at 412 nm .

Assay sensitivity

Reported

50–100× more sensitive than fluorogenic comparator Dnp‑Pro‑Leu‑Gly‑Leu‑Trp‑Ala‑D‑Arg‑NH2

Supports assay sensitivity review for trace MMP detection.

Class‑level inference; verify under specific assay conditions.

Evidence Dimension	Detection Method and Signal Quantification
Target Compound Data	Product formation quantified by absorbance at 412 nm; molar absorptivity (ε) = 13,600 M⁻¹cm⁻¹ at pH ≥ 6.0.
Comparator Or Baseline	Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2 (fluorogenic substrate); signal based on fluorescence intensity (arbitrary units).
Quantified Difference	Target compound provides a direct, absolute absorbance value linked to a known molar absorptivity; comparator yields relative fluorescence units (RFU) requiring a standard curve for absolute quantification.
Conditions	Assay performed in a 96-well microplate format using DTNB (Ellman's reagent) for colorimetric detection .

Why This Matters

The defined molar absorptivity allows for absolute quantification of product formation and enzyme activity without the need for a calibration curve, which is essential for rigorous kinetic analysis and cross-experiment reproducibility.

Standardized Unit Activity for MMP12

A critical differentiator for this thiopeptolide is its incompatibility with thiol-based inhibitors. This is not a limitation but a defining characteristic that dictates its specific application niche. In contrast, fluorogenic assays using substrates like Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2 are generally compatible with thiol-containing compounds .

MMP12 unit activity

Cross-study

1 U = 100 pmol/min at 25°C

Standardized activity definition enables inter‑lab comparability.

Defined for Ac‑Pro‑Leu‑Gly‑[2‑mercapto‑4‑methyl‑pentanoyl]‑Leu‑Gly‑OC2H5.

Evidence Dimension	Assay Interference by Test Compounds
Target Compound Data	Cannot be used with thiol-containing inhibitors, as they directly interfere with the DTNB-based colorimetric detection .
Comparator Or Baseline	Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2 (fluorogenic substrate); generally compatible with thiol-containing inhibitors.
Quantified Difference	Not applicable (qualitative difference). Target compound is suitable only for screening non-thiol inhibitors; comparator is suitable for both thiol and non-thiol inhibitors.
Conditions	Colorimetric assay using DTNB (Ellman's reagent) .

Why This Matters

This dictates the compound's utility: it is the preferred choice for focused screening campaigns targeting non-thiol MMP-12 inhibitors, avoiding false positives that would plague a thiol-sensitive assay. It is unsuitable for evaluating thiol-based inhibitors, a key procurement and experimental design consideration.

Standardized Unit Activity for MMP2

The solubility profile of a peptide substrate is a critical parameter for reproducible assay preparation. This compound is reported to be soluble in DMSO at a concentration of 10 mM [1]. This provides a practical benchmark for stock solution preparation, although direct comparative solubility data for closely related thiopeptolides (e.g., Ac-Pro-Leu-Gly-thioester-Leu-Leu-Gly-OEt) is not publicly available from primary literature.

MMP2 unit activity

Cross-study

1 U = 100 pmol/min at 25°C

Direct colorimetric alternative for MMP2 activity quantification.

Reduces need for specialized fluorescence readers.

Evidence Dimension	Solubility in DMSO
Target Compound Data	Soluble at 10 mM in DMSO [1].
Comparator Or Baseline	Ac-Pro-Leu-Gly-thioester-Leu-Leu-Gly-OEt; no public solubility data found.
Quantified Difference	Target compound: 10 mM in DMSO. Comparator: Data not available.
Conditions	Solubility reported by vendor datasheet [1].

Why This Matters

This quantitative solubility data enables researchers to prepare reliable stock solutions, reducing experimental variability and ensuring consistent substrate concentrations across assays.

• [1] Namiki Shoji Co., Ltd. (n.d.). Ac-Pro-Leu-Gly-[(S)-2-mercapto-4-methyl-pentanoyl]-Leu-Gly-OEt Product Page. View Source

Ac-Pro-Leu-Gly-[(S)-2-mercapto-4-methyl-pentanoyl]-Leu-Gly-OEt: Validated Applications

High-Throughput Inhibitor Screening for MMP-12 and MMP-2

This thiopeptolide is ideally suited for primary HTS campaigns where the chemical library is devoid of thiol-containing compounds. Its colorimetric readout allows for the use of standard absorbance plate readers, which are ubiquitous in screening facilities, and the assay's defined molar absorptivity (ε = 13,600 M⁻¹cm⁻¹) provides a robust, quantifiable signal for hit identification and IC50 determination of lead candidates .

Kinetic Analysis of Collagenases and Gelatinases

For enzymologists requiring absolute quantification of MMP-12 activity, this substrate is the superior choice over fluorogenic alternatives. Its detection chemistry yields a product with a known molar absorptivity, enabling the direct calculation of reaction velocity in molar units (e.g., pmol/min) without reliance on a relative standard curve. This is essential for accurate determination of kinetic constants (kcat, Km) and for comparing enzyme preparations across different laboratories or production batches [1].

Reproducible Assay Development and Cross-Lab Validation

When characterizing a new MMP-12 inhibitor, it is essential to confirm activity across multiple assay formats. Using this colorimetric thiopeptolide in parallel with a fluorogenic assay (e.g., using Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2) provides a robust counter-screen. This confirms that the inhibitor's potency is not an artifact of the detection method (e.g., fluorescence quenching) and is a critical step in building a reliable pharmacological profile for a lead compound .

Application

Selection Property

Validation Focus

MMP12/MMP2 inhibitor screening studies

Chromogenic readout at 412 nm

Continuous kinetic linearity and unit activity

Collagenase/gelatinase kinetic characterization

Thiopeptolide ψ[COS] backbone

Km, Vmax determination; inhibition constant (Ki) calculation

Cross‑laboratory assay standardization

Defined unit activity and purity specification

Inter‑lab reproducibility; method transfer verification

• [1] Weingarten, H., & Feder, J. (1985). Synthetic substrates of vertebrate collagenase. Biochemistry, 24(23), 6730–6734. View Source